Cas no 1006950-68-0 (3-nitro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

3-nitro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid structure
1006950-68-0 structure
Product Name:3-nitro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:1006950-68-0
MF:C7H9N3O4
MW:199.164061307907
MDL:MFCD06805250
CID:3059049
PubChem ID:19619914
Update Time:2025-04-21

3-nitro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-isopropyl-3-nitro-1H-pyrazole-5-carboxylic acid
    • 3-nitro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
    • 5-nitro-2-propan-2-ylpyrazole-3-carboxylic acid
    • AKOS000308872
    • 2-ISOPROPYL-5-NITROPYRAZOLE-3-CARBOXYLIC ACID
    • EN300-92757
    • SCHEMBL2373561
    • GQB95068
    • AKOS015922097
    • MFCD06805250
    • DB-201870
    • BBL040298
    • CS-0274463
    • STK350128
    • 1-(1-Methylethyl)-3-nitro-1H-pyrazole-5-carboxylic acid
    • 1-ISOPROPYL-3-NITRO-1H-PYRAZOLE-5-CARBOXYLICACID
    • DTXSID801205792
    • 1006950-68-0
    • MDL： MFCD06805250
    • Inchi： 1S/C7H9N3O4/c1-4(2)9-5(7(11)12)3-6(8-9)10(13)14/h3-4H,1-2H3,(H,11,12)
    • InChI Key： ORAAYBGNOUMNMD-UHFFFAOYSA-N
    • SMILES： OC(C1=CC([N+](=O)[O-])=NN1C(C)C)=O

Computed Properties

  • Exact Mass: 199.05930578Da
  • Monoisotopic Mass: 199.05930578Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 101Ų

3-nitro-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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abcr
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